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Compound of Interest

Compound Name: C.I. Acid blue 158

Cat. No.: B1201952 Get Quote

An In-Depth Technical Guide to C.I. Acid Blue 158

This technical guide provides a comprehensive overview of the chemical structure, properties,

synthesis, and analysis of C.I. Acid Blue 158 (CAS: 6370-08-7; C.I.: 14880). The information is

intended for researchers, scientists, and professionals in drug development and related fields

who may utilize this dye in various applications.

Chemical Structure and Identification
C.I. Acid Blue 158 is a metallized acid dye, specifically a 1:1 chromium complex of a monoazo

parent structure. The core azo dye is synthesized from the diazotization of 4-amino-3-

hydroxynaphthalene-1-sulfonic acid and its subsequent coupling to 8-hydroxynaphthalene-1-

sulfonic acid. The final complex is formed by chelating this azo ligand with a chromium(III) ion.

The coordination of the chromium ion with the hydroxyl and azo groups enhances the dye's

stability and fastness properties.

Diagram: Chemical Structure of C.I. Acid Blue 158

Caption: 2D structure of C.I. Acid Blue 158 chromium complex.

The most accurate representation of the commercial product is its disodium salt.
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Identifier Value

C.I. Name Acid Blue 158

C.I. Number 14880

CAS Number 6370-08-7[1][2][3][4][5]

Molecular Formula C₂₀H₁₁CrN₂Na₂O₉S₂

Molecular Weight 585.41 g/mol

Synonyms

Acid Blue 2G, Chromacyl Blue GG, Neolan Blue

2G, Disodium hydroxy[3-hydroxy-4-[(1-hydroxy-

8-sulpho-2-naphthyl)azo]naphthalene-1-

sulphonato(4-)]chromate(2-)[1][2][3]

Physicochemical and Tinctorial Properties
C.I. Acid Blue 158 is a dark blue powder that is soluble in water and alcohol.[2][3] Its

properties are characteristic of a metallized acid dye, exhibiting good stability and specific color

changes in response to different chemical environments.

Table 2: Physicochemical Properties

Property Value

Physical Appearance Dark blue powder[3]

Solubility in Water Soluble; 80-90 g/L at 90°C

pH of 1% Solution 6.0 - 8.0

Boiling Point 508.4°C at 760 mmHg[2]

Flash Point 261.3°C[2]

Density 1.29 g/cm³[2]

Table 3: Tinctorial and Fastness Properties
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Property Description / Rating

Hue in Solution Greenish-blue

Behavior in H₂SO₄
Turns blackish-green; reverts to blue upon

dilution[2][3]

Behavior in NaOH
Exhibits a purple color in concentrated

solution[2][3]

Light Fastness (AATCC) 5 - 6 (on a scale of 1 to 8)[2][4]

Soaping Fastness (ISO) 3

Perspiration Fastness (ISO) 4

Experimental Protocols
Synthesis Workflow
The industrial synthesis of C.I. Acid Blue 158 is a multi-step process involving diazotization,

azo coupling, and metallization.[3]

Diagram: Synthesis Workflow for C.I. Acid Blue 158
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Synthesis of C.I. Acid Blue 158

Reagents

Reagents

Reagents

Step 1: Diazotization

Diazonium Salt Intermediate

Formation of diazonium salt

Step 2: Azo Coupling

Azo Dye Ligand (Unmetallized)

Step 3: Metallization

Final Product:
C.I. Acid Blue 158

4-Amino-3-hydroxynaphthalene-1-sulfonic acid
+

NaNO₂ + HCl (0-5°C)

Formation of diazonium salt

8-Hydroxynaphthalene-1-sulfonic acid
(Alkaline Medium)

Chromium Salt Solution
(e.g., Chromium Sulfate)

+
Heat (e.g., 115°C)

Electrophilic Aromatic Substitution

Chelation

Click to download full resolution via product page

Caption: Key stages in the synthesis of C.I. Acid Blue 158.
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Representative Laboratory-Scale Synthesis Protocol
While a specific, detailed protocol for C.I. Acid Blue 158 is not readily available in the

literature, a representative procedure for a 1:1 chromium complex azo dye can be outlined

based on general methods.[6][7]

Disclaimer: This is a generalized protocol and requires optimization for C.I. Acid Blue 158.

Standard laboratory safety procedures must be followed.

Diazotization:

Dissolve one molar equivalent of 4-amino-3-hydroxynaphthalene-1-sulfonic acid in dilute

hydrochloric acid.

Cool the solution to 0-5°C in an ice bath with constant stirring.

Slowly add a solution of one molar equivalent of sodium nitrite (NaNO₂) dissolved in water,

keeping the temperature below 5°C.

Stir the mixture for 30-60 minutes at this temperature to ensure complete formation of the

diazonium salt.

Azo Coupling:

In a separate vessel, dissolve one molar equivalent of 8-hydroxynaphthalene-1-sulfonic

acid in a dilute aqueous solution of sodium hydroxide or sodium carbonate to form the

phenoxide.

Cool this coupling component solution to 5-10°C.

Slowly add the previously prepared diazonium salt solution to the coupling component

solution with vigorous stirring.

Maintain the pH in the alkaline range (pH 8-10) during the addition by adding sodium

carbonate solution as needed.

Stir the reaction mixture for 2-4 hours, allowing it to slowly warm to room temperature. The

formation of the unmetallized azo dye will be indicated by a deep color change.
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Metallization:

To the slurry of the azo dye ligand, add an aqueous solution containing one molar

equivalent of a chromium(III) salt (e.g., chromium(III) sulfate or chromium(III) chloride).

Adjust the pH to a weakly acidic range (pH 4-6) using a suitable buffer or acid.

Heat the reaction mixture to 80-115°C and maintain this temperature for several hours

(e.g., 2-7 hours) with continuous stirring.[3]

Monitor the reaction completion via thin-layer chromatography (TLC).

Once the reaction is complete, cool the mixture and precipitate the dye by adding sodium

chloride ("salting out").

Filter the solid product, wash with a brine solution, and dry in an oven at 60-70°C.

Representative Analytical Protocol: HPLC-UV/Vis
A specific, validated HPLC method for C.I. Acid Blue 158 is not published. However, a general

reverse-phase HPLC method, suitable for the analysis of sulfonated acid dyes, can be

employed.

Instrumentation and Columns:

High-Performance Liquid Chromatograph with a Diode Array Detector (DAD) or a variable

wavelength UV/Vis detector.

Column: C18 reverse-phase column (e.g., 250 mm x 4.6 mm, 5 µm particle size).

Mobile Phase and Elution:

Mobile Phase A: Ammonium acetate buffer (e.g., 20 mM, pH 6.5) or a similar ion-pairing

agent in water.

Mobile Phase B: Acetonitrile or Methanol.

Elution: A gradient elution is typically used. For example:
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Start with 10-20% B.

Linearly increase to 70-80% B over 20-30 minutes.

Hold for 5 minutes.

Return to initial conditions and equilibrate for 10 minutes.

Flow Rate: 1.0 mL/min.

Detection Wavelength: Monitor at the visible wavelength of maximum absorbance (λmax),

which for similar blue azo dyes is typically in the 550-650 nm range. A DAD allows for full

spectrum acquisition.

Sample Preparation:

Prepare a stock solution of C.I. Acid Blue 158 in water or a water/methanol mixture.

Create a series of calibration standards by diluting the stock solution.

Filter all samples and standards through a 0.45 µm syringe filter before injection.

Applications and Significance
C.I. Acid Blue 158 is primarily used as a dye for proteinaceous and polyamide substrates.

Textile Industry: It is widely used for dyeing wool, silk, and nylon, as well as for printing on

these fabrics. Its good fastness properties make it suitable for apparel and carpets.[2][3]

Leather Industry: Used for coloring leather goods.[3]

Other Industrial Uses: It finds application in the coloration of industrial cleaning products,

soaps, and detergents.[4]

Research Applications: As a multifunctional dye, it can be used as a biological stain for

observing and analyzing cellular structures and for tracking biomolecules in various

experimental settings.[8][9]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. Acid Blue 158 - PubChem [pubchem.ncbi.nlm.nih.gov]

2. Cas 6370-08-7,Acid Blue 158 | lookchem [lookchem.com]

3. worlddyevariety.com [worlddyevariety.com]

4. pylamdyes.com [pylamdyes.com]

5. khushidyechem.com [khushidyechem.com]

6. scientificbulletin.upb.ro [scientificbulletin.upb.ro]

7. New acid dyes and their metal complexes: dyeing, thermal and antifungal behavior
[scielo.org.mx]

8. Acid Blue 158 | 6370-08-7 [chemicalbook.com]

9. medchemexpress.com [medchemexpress.com]

To cite this document: BenchChem. [C.I. Acid Blue 158 chemical structure and properties].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1201952#c-i-acid-blue-158-chemical-structure-and-
properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
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Phone: (601) 213-4426
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